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Compound of Interest

Compound Name: STING-IN-3

Cat. No.: B3025941 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with STING-IN-3, a potent inhibitor of the stimulator of

interferon genes (STING) signaling pathway. Adherence to these procedures is essential for

ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for STING-IN-3 is provided in the table below for quick

reference.
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Property Value Source

Chemical Name
N-(4-Hexylphenyl)-5-nitro-2-

furancarboxamide
[1]

Synonyms

STING-IN-3; N-(4-

hexylphenyl)-5-nitrofuran-2-

carboxamide

[1]

CAS Number 2244881-69-2 [1]

Molecular Formula C17H20N2O4 [1]

Molecular Weight 316.35 g/mol [1]

Storage (Powder) -20°C for 2 years [2]

Storage (in DMSO)
4°C for 2 weeks; -80°C for 6

months
[2]

Hazard Identification and Personal Protective
Equipment (PPE)
STING-IN-3 is classified with the following hazards according to the Globally Harmonized

System (GHS)[1]:

Acute toxicity, Oral (Category 4): Harmful if swallowed.

Acute aquatic toxicity (Category 1): Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

To mitigate these risks, the following personal protective equipment is mandatory when

handling STING-IN-3.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Disposable nitrile gloves offer

broad short-term protection[3].

Eye Protection
Safety goggles with side-

shields.

To protect eyes from splashes

or dust.

Skin and Body
Impervious laboratory coat or

gown.

To protect skin and clothing

from contamination. Gowns

should be disposable and

resistant to permeability by

hazardous drugs[4].

Respiratory
Use in a well-ventilated area or

with a suitable respirator.

To avoid inhalation of dust or

aerosols. Engineering controls

like exhaust ventilation should

be the primary measure[1][3].

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling STING-IN-3 powder to prepare a

stock solution.

1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are accessible[1].

Conduct all weighing and initial dilutions of the powdered compound within a certified

chemical fume hood or other suitable ventilated enclosure to minimize inhalation exposure.

2. Donning Personal Protective Equipment (PPE):

Before handling the compound, put on all required PPE as specified in the table above. This

includes a lab coat, safety goggles, and two pairs of chemical-resistant gloves.

3. Weighing and Reconstitution:
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Carefully weigh the desired amount of STING-IN-3 powder.

To prepare a stock solution, slowly add the appropriate solvent (e.g., DMSO) to the powder

to avoid generating dust.

Ensure the container is tightly sealed after reconstitution.

4. Post-Handling Procedures:

Thoroughly decontaminate the work area, including the balance and any spatulas used.

Remove PPE carefully to avoid cross-contamination. The outer pair of gloves should be

removed first, followed by the lab coat, and then the inner pair of gloves.

Wash hands thoroughly with soap and water after removing gloves[5].

Diagram of the Handling Workflow for STING-IN-3
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Figure 1: Workflow for Safe Handling of STING-IN-3 Powder
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Caption: Workflow for Safe Handling of STING-IN-3 Powder
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Disposal Plan
All waste materials, including contaminated gloves, wipes, and empty containers, must be

disposed of in a designated and clearly labeled hazardous waste container.

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations[1].

Avoid releasing STING-IN-3 into the environment, as it is very toxic to aquatic life[1].

STING Signaling Pathway
STING-IN-3 is an inhibitor of the STING pathway. Understanding this pathway provides context

for its biological activity. The cGAS-STING pathway is a component of the innate immune

system that detects cytosolic DNA, which can be a sign of viral or bacterial infection or cellular

damage[6]. Upon binding to DNA, cGAS synthesizes cGAMP, which then binds to and

activates STING located on the endoplasmic reticulum[7]. This activation leads to the

recruitment of TBK1, which phosphorylates both STING and the transcription factor IRF3.

Phosphorylated IRF3 then translocates to the nucleus to induce the expression of type I

interferons and other inflammatory genes[6][7]. STING-IN-3 covalently targets a cysteine

residue on STING, which blocks its palmitoylation and subsequent activation[2][8].

Diagram of the cGAS-STING Signaling Pathway
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Figure 2: Simplified cGAS-STING Signaling Pathway
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Caption: Simplified cGAS-STING Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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